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Compound of Interest

Compound Name: 2-Chloro-1,4-benzoquinone

Cat. No.: B1222853 Get Quote

Essential Safety and Handling Guide for 2-Chloro-
1,4-benzoquinone
This guide provides critical safety and logistical information for the handling of 2-Chloro-1,4-
benzoquinone, tailored for researchers, scientists, and professionals in drug development.

Adherence to these procedures is essential for ensuring laboratory safety and operational

integrity.

Chemical and Physical Properties
A summary of the key quantitative data for 2-Chloro-1,4-benzoquinone is presented below.
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Property Value Source

Molecular Formula C₆H₃ClO₂ [1]

Molecular Weight 142.54 g/mol [1]

Appearance
Yellow to brown crystalline

solid
[2]

Melting Point 52-57°C [2]

Boiling Point ~210°C (with decomposition) [2]

Density 1.40 g/cm³ [2]

Flash Point 83°C [2]

Solubility

Slightly soluble in water;

Soluble in organic solvents

(e.g., ethanol, ether)

[2]

Hazard Identification and Personal Protective Equipment
(PPE)
2-Chloro-1,4-benzoquinone is classified as a hazardous substance, causing skin irritation,

serious eye irritation, and potential respiratory irritation.[1][3][4] It is crucial to use appropriate

personal protective equipment to minimize exposure.

Recommended Personal Protective Equipment:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[3] A face shield may also be necessary for splash

protection.[5]

Skin Protection:

Gloves: Handle with chemical-resistant, impervious gloves that have been inspected prior

to use.[3]
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Protective Clothing: Wear fire/flame resistant and impervious clothing.[3] A lab coat or

coveralls should be worn.[5]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[3] A dust mask, such as a type N95 (US), is

recommended to avoid inhalation of dust particles.

Footwear: Chemical-resistant, steel-toe boots or shoes are advised.[5]

Operational Plan: Handling and Storage
Safe Handling Procedures:

Ventilation: Always handle 2-Chloro-1,4-benzoquinone in a well-ventilated area, preferably

within a chemical fume hood.[3][6]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[3]

[6] Do not breathe dust, fumes, gas, mist, vapors, or spray.[3]

Prevent Dust Formation: Minimize the formation and accumulation of dust.[3][6]

Tools: Use non-sparking tools to prevent ignition.[3]

Hygiene: Wash hands thoroughly after handling.[3][4]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][6]

The substance is light-sensitive and should be protected from light.[6]

For long-term stability and to prevent polymerization, storage at -20°C under an inert gas is

recommended.[2]

Store away from incompatible materials and foodstuff containers.[3]

Emergency Procedures and Disposal Plan
First-Aid Measures:
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Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water. If skin irritation occurs, get medical advice.[3][4]

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[3][4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor if

you feel unwell.[4]

Accidental Release Measures:

Personal Precautions: Avoid dust formation and ensure adequate ventilation.[3] Evacuate

unnecessary personnel from the area.

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the product enter drains.[3]

Containment and Cleaning: Collect the spilled material and arrange for disposal.[3] Use

methods that do not generate dust.

Disposal Plan:

Dispose of contents and container in accordance with all applicable local, regional, national,

and international regulations.[3]

It is recommended to contact a licensed professional waste disposal service to ensure

proper disposal.[3][4]

Visual Workflow Guides
The following diagrams illustrate key procedural workflows for handling 2-Chloro-1,4-
benzoquinone.
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Handling

Reaction

Post-Handling

Don Appropriate PPE

Ensure Fume Hood is Operational

Weigh Solid in Fume Hood

Dissolve in Appropriate Solvent

Perform Reaction Under Inert Atmosphere (if required)

Quench Reaction and Work-Up

Segregate Waste

Decontaminate Glassware and Surfaces

Remove and Dispose of PPE Properly

Wash Hands Thoroughly
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Caption: Standard Operating Procedure for using 2-Chloro-1,4-benzoquinone.
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Initial Response

Containment

Cleanup

Disposal
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Caption: Chemical spill response workflow for 2-Chloro-1,4-benzoquinone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1222853?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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